Cas no 2091598-16-0 (cis-2-fluorocyclohexanesulfonyl chloride)

• Product Name: cis-2-fluorocyclohexanesulfonyl chloride
• CAS No: 2091598-16-0
• MF: C₆H₁₀ClFO₂S
• MW: 200.658803462982
• CID: 5254413
• Update Time: 2026-03-09

cis-2-fluorocyclohexanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-fluorocyclohexane-1-sulfonyl chloride, cis
• cis-2-fluorocyclohexanesulfonyl chloride

• Inchi： 1S/C6H10ClFO2S/c7-11(9,10)6-4-2-1-3-5(6)8/h5-6H,1-4H2/t5-,6+/m0/s1
• InChI Key： IAGUHAITTUUZQV-NTSWFWBYSA-N
• SMILES： [C@@H]1(S(Cl)(=O)=O)CCCC[C@@H]1F

Additional information on cis-2-fluorocyclohexanesulfonyl chloride

cis-2-Fluorocyclohexanesulfonyl Chloride: A Comprehensive Overview

The compound cis-2-fluorocyclohexanesulfonyl chloride (CAS No. 2091598-16-0) is a highly specialized chemical entity with significant applications in various fields of organic synthesis. This compound, characterized by its unique structure, has garnered attention in both academic and industrial research due to its versatility and reactivity. In this article, we delve into the properties, synthesis, applications, and recent advancements related to cis-2-fluorocyclohexanesulfonyl chloride, providing a comprehensive understanding of its role in modern chemistry.

Cis-2-fluorocyclohexanesulfonyl chloride is an organosulfur compound with a cyclohexane ring substituted at the 2-position by a fluorine atom and a sulfonyl chloride group. The "cis" designation refers to the spatial arrangement of the substituents on the cyclohexane ring, where the fluorine and sulfonyl chloride groups are on the same face of the ring. This stereochemistry plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.

The synthesis of cis-2-fluorocyclohexanesulfonyl chloride typically involves multi-step processes that require precise control over stereochemistry. One common approach involves the fluorination of cyclohexane derivatives followed by sulfonation and subsequent conversion to the sulfonyl chloride form. Recent advancements in catalytic methods and stereoselective synthesis have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, cis-2-fluorocyclohexanesulfonyl chloride is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its sulfonyl chloride group is highly reactive, enabling it to participate in nucleophilic substitutions, which are fundamental in constructing complex molecular architectures. For instance, it serves as a key intermediate in the preparation of fluoro-containing sulfonamides, which are valuable in drug discovery due to their unique pharmacokinetic properties.

Recent studies have highlighted the potential of cis-2-fluorocyclohexanesulfonyl chloride in asymmetric synthesis, where its stereochemistry can be leveraged to produce enantiomerically enriched compounds. Researchers have employed chiral catalysts to achieve high enantioselectivity in reactions involving this compound, opening new avenues for the development of chiral pharmaceuticals and biologically active molecules.

Beyond its role as an intermediate, cis-2-fluorocyclohexanesulfonyl chloride has also found applications in polymer chemistry. Its reactivity allows it to be used as a building block for constructing functional polymers with tailored properties, such as improved thermal stability or enhanced mechanical strength. These materials hold promise for use in high-performance applications across various industries.

In conclusion, cis-2-fluorocyclohexanesulfonyl chloride (CAS No. 2091598-16-0) is a versatile and valuable compound with a wide range of applications in organic synthesis. Its unique structure and reactivity make it an essential tool for researchers and industries alike. With ongoing advancements in synthetic methodologies and an increasing demand for specialized intermediates, this compound is poised to play an even more significant role in future chemical innovations.